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Compound of Interest |

4-(2-Hydroxyethoxy)-2-
Compound Name:
methoxyphenol
CAS No.: 3556-03-4
Cat. No.: B8620278

Executive Summary & Chemical Identity

4-(2-Hydroxyethoxy)guaiacol, formally identified as 2-(2-methoxyphenoxy)ethanol (CAS:
18181-71-0), serves as a critical simplified model for the

-O-4 aryl ether linkage found in lignin. While native lignin is a complex, heterogeneous polymer,
this compound isolates the specific ether bond stability and reactivity, allowing researchers to
screen depolymerization catalysts and metabolic pathways without the interference of the full
polymer matrix.

Note on Nomenclature: The term "4-(2-Hydroxyethoxy)guaiacol" references the lignin
numbering system, where the phenolic oxygen (the site of the ether linkage) is located at
position 4 of the aromatic ring relative to the propyl side chain. In standard IUPAC
nomenclature, the etherified position is prioritized, leading to the name 2-(2-
methoxyphenoxy)ethanol.

Chemical Profile
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Property Specification

Systematic Name 2-(2-Methoxyphenoxy)ethanol

Guaiacol 2-hydroxyethyl ether; Ethylene glycol
Common Synonyms )
monoguaiacy! ether

CAS Number 18181-71-0
C
H
Molecular Formula
O
Molecular Weight 168.19 g/mol
Role -0O-4 Linkage Model; Lignin Valorization
Substrate

Synthesis Protocol: The Ethylene Carbonate Route

To ensure high purity and atom economy, the synthesis of 2-(2-methoxyphenoxy)ethanol is
best achieved via the hydroxyethylation of guaiacol using ethylene carbonate. This method
avoids the use of toxic ethylene oxide and chlorinated alkylating agents.

Reaction Mechanism

The reaction proceeds via a base-catalyzed nucleophilic attack of the guaiacol phenolate ion
on the alkylene carbonate, followed by decarboxylation.
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Figure 1: Base-catalyzed synthesis of 2-(2-methoxyphenoxy)ethanol from guaiacol and
ethylene carbonate.

Step-by-Step Protocol

e Reagents:
o Guaiacol (1.0 eq)
o Ethylene Carbonate (1.1 eq)
o Potassium Carbonate (K

CO

, 0.05 eq) as catalyst.

e Procedure:

[¢]

Charge a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.
o Add Guaiacol and Ethylene Carbonate.

o Heat the mixture to 140-150 °C under an inert nitrogen atmosphere.

o Add K

CO
. Evolution of CO
gas will be observed.

o Maintain temperature for 4—6 hours until CO
evolution ceases and TLC indicates consumption of guaiacol.
 Purification:

o Cool the reaction mixture to room temperature.
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o Dissolve the residue in Ethyl Acetate and wash with water (to remove unreacted ethylene
carbonate/glycol).

o Dry the organic layer over MgSO

and concentrate in vacuo.[1]

o Validation: The product should appear as a clear to pale yellow oil. Purity >98% is
achievable without column chromatography if stoichiometry is precise.

Experimental Applications
A. Catalytic Depolymerization Screening

This compound is the "gold standard" for testing novel catalysts designed to cleave the

-O-4 bond, the most abundant linkage in lignin (45-50%).

Experimental Workflow:

e Substrate Loading: Dissolve 2-(2-methoxyphenoxy)ethanol (0.1 M) in the reaction solvent
(e.g., Methanol, Water, or Dioxane).

o Catalyst Addition: Add the heterogeneous catalyst (e.g., Pd/C, Ni-based, or Photocatalyst).
e Reaction Conditions:
o Hydrogenolysis:[2] 5-30 bar H

, 150-200 °C.

o Oxidative Cleavage: O
or Air, 100-140 °C.
e Analysis: Quantify the yield of Guaiacol (cleavage product) via GC-FID or HPLC.

Key Metric: The efficiency of a catalyst is measured by the Selectivity towards Guaiacol vs.
ring-hydrogenated byproducts (e.g., cyclohexanols).
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B. Biological Degradation Pathways

Researchers use this model to map the metabolic pathways of lignin-degrading bacteria (e.g.,

Pseudomonas, Sphingobium).
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Figure 2: Simplified degradation logic. Successful biological valorization requires the cleavage
of the ether bond to release the aromatic monomer (Guaiacol).

Analytical Characterization Data

To validate the identity of the synthesized or purchased model compound, compare

experimental data against these standard values.
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Technique Diagnostic Signal Interpretation
1H NMR (CDCI Methoxy group (-OCH
3.86 (s, 3H)
) )
Methylene adjacent to OH (-
CH
3.95 (t, 2H)
OH)
Methylene adjacent to ether (-
OCH
4.10 (t, 2H)
)
6.8-7.0 (M, 4H) Aromatic protons
Quaternary aromatic carbons
13C NMR 149.6,148.3 (C-0)
GC-MS m/z 168 [M]+ Molecular ion peak
Loss of -CH
m/z 124 CH
OH (Guaiacol fragment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.rsc.org [rsc.org]

e 2. WO01998059108A2 - Oxidation and bleaching system with enzymatically produced
oxidizing agents - Google Patents [patents.google.com]
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Lignin Model Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8620278#4-2-hydroxyethoxy-guaiacol-as-a-lignin-
model-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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